N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
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Description
N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C9H15N3O2S and its molecular weight is 229.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Fluorescent Dyes
N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide derivatives have been used as building blocks in the synthesis of a variety of fluorescent dyes. These dyes display fluorescence in the range of 412–672 nm with quantum yields of 0.1–0.88. The synthesized compounds exhibit dual fluorescence, resulting from the excitation of the neutral fluorophore and the enolate anion formed via excited state proton transfer (ESPT), leading to potential applications in white light emission and high emission efficiency fluorophores (Witalewska et al., 2019).
Antimicrobial and Anticancer Agents
Derivatives of this compound have been explored for their antimicrobial activities. Novel 8-methoxyquinoline-2-carboxamide compounds containing 1,3,4-thiadiazole moieties were synthesized, displaying moderate to good antibacterial efficacy against Gram-positive and Gram-negative bacteria, suggesting their potential as antimicrobial agents (Qu et al., 2018). Furthermore, some derivatives have been synthesized and evaluated for their anticancer activities, indicating the potential of these compounds as anticancer agents (Gomha et al., 2017).
Biological Activity Studies
Research on this compound derivatives includes studying their effects on DNA methylation levels, indicating their potential use in cancer treatment or as tools in genetic studies. New 1,2,4-triazole-3-thiols and 1,3,4-thiadiazole derivatives have been synthesized, with some showing the ability to inhibit tumor DNA methylation in vitro, highlighting their potential as therapeutic agents (Hovsepyan et al., 2019).
Properties
IUPAC Name |
N-(3-ethoxypropyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2S/c1-3-14-6-4-5-10-8(13)9-11-7(2)12-15-9/h3-6H2,1-2H3,(H,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAQLAVLTNVLXGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(=O)C1=NC(=NS1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.